![molecular formula C11H16BrN3O B2690036 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine CAS No. 2202367-38-0](/img/structure/B2690036.png)
5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine
Description
5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied.
Scientific Research Applications
Medicine and Drug Discovery
Pyrimidine derivatives, including 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine, have significant applications in the field of medicine . They are especially important in the research and development of anticancer drugs .
Chemical Industry
In the chemical industry, pyrimidine derivatives are used for various purposes . The specific applications of 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine in this industry are not detailed in the sources, but it’s likely used as a building block in the synthesis of more complex chemicals.
Functional Materials
Pyrimidine derivatives are also used in the creation of functional materials . While the exact applications of 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine in this field are not specified in the sources, it’s possible that it’s used in the production of materials with specific desirable properties.
Crystallographic Analysis
5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine has been used in crystallographic analysis . Its single crystal was obtained by solution crystallization, and a detailed analysis of its crystal structure was carried out .
Density Functional Theory (DFT) Studies
This compound has been used in DFT studies . The optimal structure and frontier orbit energy of 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine were calculated using DFT, and the results were found to be similar to experimentally determined data .
Nonlinear Optical Applications
A new ionic Stilbazolium family crystal, which includes a derivative of 5-Bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine, was effectively grown and its nonlinear optical characteristics were studied . This crystal is an excellent candidate for developing effective photonic and optoelectronic applications .
properties
IUPAC Name |
5-bromo-2-[(1-methylpiperidin-3-yl)methoxy]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrN3O/c1-15-4-2-3-9(7-15)8-16-11-13-5-10(12)6-14-11/h5-6,9H,2-4,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQXZVAAUTAYMEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)COC2=NC=C(C=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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